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Compound of Interest

Compound Name: 2-methoxypropan-1-ol

Cat. No.: B075729

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction: 2-Methoxypropan-1-ol, a glycol ether, is emerging as a promising green solvent
in organic synthesis. Its favorable toxicological profile compared to other glycol ethers like 2-
methoxyethanol, combined with its unique physical and chemical properties, makes it an
attractive alternative for a variety of chemical transformations. These application notes provide
a comprehensive overview of the utility of 2-methoxypropan-1-ol as a solvent, complete with
detailed experimental protocols and comparative data to facilitate its adoption in research and
development settings.

Physicochemical Properties and Safety Profile

A thorough understanding of a solvent's properties is crucial for its effective application. 2-
Methoxypropan-1-ol possesses a desirable combination of polarity, a moderate boiling point,
and miscibility with a range of organic solvents.

Table 1: Physicochemical Properties of 2-Methoxypropan-1-ol and Common Solvents
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2- 2-
1-Methoxy-
Property Methoxypro Methoxyeth DMF Toluene
2-propanol

pan-1-ol anol
CAS Number  1589-47-5[1] 107-98-2[2] 109-86-4 68-12-2 108-88-3
Molecular

CaH1002[1] CaH1002[2] C3HsO2 CsHsNO C7Hs
Formula
Molecular
Weight ( 90.12[1] 90.12[2] 76.09 73.09 92.14
g/mol)
Boiling Point
. 130[1] 118-119 1245 153 110.6
4
Density
(g/cm3 at 0.938[1] 0.92 0.965 0.944 0.867
20°C)
Flash Point
. 33[1] 32 46 58 4
4
Water o o o o 0.05 g/100

- Miscible Miscible Miscible Miscible

Solubility mL

Safety Summary: 2-Methoxypropan-1-ol is a flammable liquid and vapor. It can cause skin
and serious eye irritation and may cause respiratory irritation. It is suspected of damaging the
unborn child.[3] Appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a
well-ventilated fume hood.

Applications in Organic Synthesis

Due to its dual ether and alcohol functionalities, 2-methoxypropan-1-ol can effectively solvate
a variety of polar and non-polar reagents, making it suitable for a range of organic reactions.

Nucleophilic Substitution Reactions (Sn2)
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The polar, protic nature of 2-methoxypropan-1-ol makes it a suitable solvent for Sn2 reactions,
where it can help to stabilize the transition state. A prime example is the Williamson ether
synthesis.

This protocol describes the synthesis of phenacetin from acetaminophen and ethyl iodide,
adapted for the use of 2-methoxypropan-1-ol as the solvent.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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